N'-[(Z)-(3-methylphenyl)methylidene]-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide

• IUPAC Name: N-[(Z)-(3-methylphenyl)methylideneamino]-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C17H15N3OS/c1-13-5-4-6-14(11-13)12-18-19-17(21)16-15(7-10-22-16)20-8-2-3-9-20/h2-12H,1H3,(H,19,21)/b18-12-
• InChI Key: CFWXNDFXMPDHJP-PDGQHHTCSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NNC(=O)C2=C(C=CS2)N3C=CC=C3
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N\NC(=O)C2=C(C=CS2)N3C=CC=C3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

“N’-[(Z)-(3-methylphenyl)methylidene]-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide” is a chemical compound. It is related to a class of compounds known as fluorescent materials, which are becoming increasingly important in modern chemistry and biology due to their unique advantages in characterizing life activities in living organisms.

Scientific Research Applications

Chemical Structure and Reactivity

The chemical structure of this compound suggests its potential application in the synthesis and study of heterocyclic compounds. Heterocyclic chemistry is a critical area of organic chemistry focused on the synthesis, properties, and applications of these rings in various domains, including pharmaceuticals, agrochemicals, and materials science. For example, the pyrrol and thiophene rings present in this compound are common in many biologically active molecules and organic materials. Studies like those conducted by Larina (2023) on organophosphorus azoles demonstrate the significance of heterocyclic compounds in developing new materials and understanding chemical reactivity through NMR spectroscopy and quantum chemistry (Larina, 2023).

Drug Discovery and Development

The inclusion of a hydrazide group in this compound's structure is notable for drug discovery efforts, where such motifs are often explored for their pharmacological properties. While the direct application of this specific compound in drug discovery is not documented, the structural features it possesses are indicative of potential medicinal chemistry investigations. For example, compounds with pyrrolidine, a related structure, have been extensively reviewed for their versatility and biological activity in drug discovery, showcasing the importance of such structures in designing new therapeutics (Giovanna Li Petri et al., 2021).

Analytical and Toxicological Research

Given the complex nature of this compound, analytical and toxicological research are crucial for understanding its behavior and potential impacts in biological systems. Although specific studies on this compound are not readily available, the general approach to analyzing and evaluating the toxicological profiles of complex organic molecules is well-established. Research on similar compounds, like the analysis of pyrrolidinophenone derivatives, provides insight into the methodologies and challenges associated with studying the biological effects and toxicological properties of synthetic compounds (I. V. Synbulatov et al., 2019).